methyl 2-(3-bromo-5-ethynylphenoxy)acetate
Overview
Description
Methyl 2-(3-bromo-5-ethynylphenoxy)acetate is a chemical compound used for a variety of purposes, including in laboratory experiments and scientific research. It belongs to a class of compounds known as brominated phenoxy acetates, which are used for their unique properties.
Mechanism of Action
Methyl 2-(3-bromo-5-ethynylphenoxy)acetate acts by forming a covalent bond between the bromine atom and the ethynyl group. This bond is highly stable and prevents the compound from being metabolized by the body. The compound also has a high affinity for certain enzymes, which allows it to act as an inhibitor of certain metabolic pathways.
Biochemical and Physiological Effects
Methyl 2-(3-bromo-5-ethynylphenoxy)acetate has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of certain types of bacteria and fungi. It has also been found to inhibit the activity of certain enzymes involved in the metabolism of fatty acids. In addition, it has been found to have anti-inflammatory and antineoplastic effects in laboratory studies.
Advantages and Limitations for Lab Experiments
Methyl 2-(3-bromo-5-ethynylphenoxy)acetate has several advantages for laboratory experiments. It is a relatively inexpensive reagent and is easy to synthesize. It is also highly stable and can be stored for long periods of time without significant degradation. However, it does have some limitations. It is not very soluble in water, and therefore it is difficult to use in aqueous solutions. Additionally, it is not very soluble in organic solvents, and therefore it is difficult to use in organic synthesis.
Future Directions
There are several potential future directions for methyl 2-(3-bromo-5-ethynylphenoxy)acetate. One potential direction is to investigate its potential as an antifungal agent. Another potential direction is to investigate its potential as an anti-inflammatory agent. Additionally, it could be investigated as a potential inhibitor of certain metabolic pathways. Finally, it could be investigated as a potential flame retardant.
Synthesis Methods
Methyl 2-(3-bromo-5-ethynylphenoxy)acetate can be synthesized in a two-step process. First, the compound is prepared by reacting 3-bromo-5-ethynylphenol with acetic anhydride in the presence of a base such as potassium carbonate. This reaction yields the acetate ester of the compound. The second step involves the reaction of the acetate ester with methyl iodide in the presence of a base such as sodium hydroxide. This reaction yields the desired methyl 2-(3-bromo-5-ethynylphenoxy)acetate.
Scientific Research Applications
Methyl 2-(3-bromo-5-ethynylphenoxy)acetate has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as well as in the synthesis of various pharmaceuticals, including antifungal agents, anti-inflammatory agents, and antineoplastic agents. It is also used in the synthesis of brominated phenoxyacetates, which are used as flame retardants in many consumer products.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2-(3-bromo-5-ethynylphenoxy)acetate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "3-bromo-5-ethynylphenol", "methyl chloroacetate", "potassium carbonate", "acetone", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 3-bromo-5-ethynylphenol in acetone and add potassium carbonate. Heat the mixture to reflux for several hours to form the potassium salt of the phenol.", "Step 2: Add methyl chloroacetate to the reaction mixture and continue heating to reflux for several more hours. This will result in the formation of methyl 2-(3-bromo-5-ethynylphenoxy)acetate.", "Step 3: Cool the reaction mixture and add water to precipitate the product. Filter the solid and wash with water to obtain the pure product.", "Step 4: Dissolve the product in a solution of sodium hydroxide and water. Acidify the solution with hydrochloric acid to obtain the final product, methyl 2-(3-bromo-5-ethynylphenoxy)acetate." ] } | |
CAS RN |
2758002-15-0 |
Molecular Formula |
C11H9BrO3 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
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